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CAS No.: 135048-68-9

Cat. No.: S1488668

Get Quote

The table below summarizes the known chemical identity of Ethomersol and recommended storage

practices inferred for a compound of its nature.

Property Description Storage Implication

IUPAC Name 6-ethoxy-2-ethylsulfanyl-1H-benzimidazole
[1]

-

Molecular
Formula

C({11})H({14})N(_{2})OS [1] -

Molecular Weight 222.31 g/mol [1] -

Structural
Features

Benzimidazole derivative, ethoxy &

ethylthio substituents [1]

Potential sensitivity to light and

oxidation.

Recommended
Form

Solid (inferred from synthesis and

purification by crystallization) [1]

Store in a tightly sealed container,

protected from light and moisture.

Frequently Asked Questions & Troubleshooting

Q1: What are the recommended storage conditions for Ethomersol? While exact conditions for

Ethomersol are not published, standard practices for stable organic solids apply.
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Container: Store in a tightly sealed, light-resistant container (e.g., amber glass vial).

Environment: Keep in a cool, dry place. For long-term storage, a refrigerated condition at 2-8°C is
often recommended for research compounds to minimize degradation.

Atmosphere: Consider storing under an inert gas (e.g., nitrogen or argon) to prevent oxidation,
especially if the compound is sensitive.

Q2: How can I confirm the stability of my Ethomersol sample over time? You should establish a stability

testing program. The core workflow involves storing the sample under controlled conditions and testing its

integrity at set intervals [2] [3].
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Start Stability Testing
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Determine Shelf Life

Click to download full resolution via product page

Q3: My analysis shows unexpected degradation products. What should I do? Follow this

troubleshooting guide to identify the root cause.

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 6 Tech Support

https://www.smolecule.com/products/s1488668?utm_src=pdf-body-img
https://www.smolecule.com/products/s1488668?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Problem: Degradation Detected

Check storage conditions
(Temperature, Humidity)

Check container integrity
and seal

If in solution: check solvent
compatibility and stability

Identify degradation products
via HPLC-MS

Implement corrective action

Click to download full resolution via product page

Investigate Storage Conditions: Verify that storage temperatures and humidity levels have not been

exceeded. Review logs for any potential excursions [4].
Check Container Integrity: Ensure the container seal is not compromised, exposing the compound

to air or moisture [4].
Review Solvent History: If the sample was dissolved, certain solvents can catalyze degradation.

The stability of a compound can be highly dependent on the formulation and the presence of other
agents [5] [6].

Analyze Degradants: Use analytical techniques like HPLC-MS to identify the degradation products,
which can provide clues about the degradation pathway (e.g., hydrolysis, oxidation) [7].

Key Experimental Protocols
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Forced Degradation Studies (Stress Testing) This protocol helps identify likely degradation pathways and

validate stability-indicating analytical methods [7].

Sample Preparation: Prepare multiple samples of Ethomersol in solution or solid state.
Apply Stress Conditions:

Acidic Hydrolysis: Expose to 0.1-1M HCl at elevated temperature (e.g., 40-60°C) for several
hours.

Basic Hydrolysis: Expose to 0.1-1M NaOH at elevated temperature.
Oxidative Stress: Treat with 1-3% hydrogen peroxide at room temperature.

Thermal Stress: Expose the solid to elevated temperatures (e.g., 50-70°C).
Photolytic Stress: Expose to UV/VIS light according to ICH guidelines.

Analysis: Monitor the degradation at intervals using HPLC to track the loss of the parent compound
and the formation of new peaks [7].

Stability-Indicating Method (HPLC) A well-developed HPLC method is crucial. While a specific method

for Ethomersol is not listed, the parameters below, inspired by a method for a related compound

(omeprazole), can serve as a starting point for development [7]:

Column: C18 column (e.g., 250 mm x 4.6 mm, 5 µm)

Mobile Phase: Mixture of buffer and organic modifier (e.g., acetonitrile or methanol). A gradient
elution may be needed to separate degradants.

Detection: UV detector, wavelength to be determined (e.g., 301 nm for omeprazole).
Validation: The method must be validated for specificity, accuracy, precision, and linearity to confirm

it can accurately measure Ethomersol in the presence of its degradation products [7].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Chemical Identity & Inferred Storage Guidelines]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b1488668#ethomersol-

storage-conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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